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Abstract
Kitol, a crystalline alcohol derived from mammalian liver oils, is recognized as a provitamin A.

This document provides a comprehensive overview of the known physical properties of Kitol
crystals, drawing from foundational research in the mid-20th century. It is intended to serve as

a technical guide for researchers, scientists, and professionals in drug development who may

encounter this or similar compounds in their work. This guide consolidates available

quantitative data into structured tables for ease of comparison, outlines the experimental

protocols used in its characterization, and presents a logical workflow for its analysis. While the

molecular structure of Kitol has been elucidated, detailed crystallographic data remains elusive

in the current body of scientific literature.

Introduction
First isolated by Embree and Shantz in 1943 from whale liver oil, Kitol is a dimeric form of

Vitamin A.[1] Its potential to yield Vitamin A upon heating has made it a subject of interest in

nutritional science and biochemistry.[2] The successful crystallization of Kitol by Baxter and co-

workers in 1947 paved the way for more detailed structural and physical characterization.[1]

This guide synthesizes the findings from these and subsequent studies to provide a detailed

technical resource on the physical properties of Kitol crystals.
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Physicochemical Properties
The fundamental physicochemical properties of Kitol are summarized below. It is a crystalline

alcohol with the molecular formula C40H60O2.[3]

Property Value Reference

Molecular Formula C40H60O2 [3]

Molecular Weight 572.90 g/mol

Appearance Crystalline solid

Percent Composition
C: 83.86%, H: 10.56%, O:

5.59%

CAS Registry Number 4626-00-0

Thermal and Optical Properties
The melting point of Kitol has been reported with some variation across different studies, which

may be attributable to the purity of the samples analyzed. Its optical activity and UV

absorbance are key identifiers.

Property Value Reference

Melting Point 88-90°C (Embree)

98-100°C (Chatan)

72°C (Tawara)

Optical Rotation
[α]D -2.6° (c = 1.1 in

chloroform)

UV Absorption Maximum

(λmax)
290 nm (E1%1cm 586)

Solubility and Stability
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Detailed solubility data for Kitol in a wide range of organic solvents is not extensively

documented. However, it is known to be soluble in dimethyl sulfoxide (DMSO) and was

crystallized from methanol. Kitol is noted to be labile in the presence of light and air, and when

in petroleum ether solution.

Crystallographic Properties
Despite its crystalline nature, detailed X-ray crystallographic data for Kitol, such as its crystal

system, space group, and unit cell dimensions, are not available in the reviewed scientific

literature. The determination of these properties would require further experimental

investigation.

Experimental Protocols
The following sections describe generalized experimental methodologies relevant to the

characterization of Kitol crystals, supplemented with specific details where available from the

literature.

Isolation and Purification
A general procedure for the isolation of Kitol from liver oil involves the following steps:

Saponification: The oil is saponified to separate the fatty acids.

Extraction: The unsaponifiable matter, containing Kitol, is extracted with a suitable solvent

like petroleum ether.

Chromatography: The extract is then subjected to chromatographic techniques to

concentrate the Kitol fraction.

Crystallization: The concentrated Kitol is crystallized from a solvent such as methanol.

Melting Point Determination
A standard capillary melting point method is employed:

A small amount of the dried, powdered Kitol crystal is packed into a capillary tube, sealed at

one end.
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The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the first appearance of liquid to the complete melting of the solid

is recorded as the melting point.

UV-Visible Spectroscopy
To determine the absorption maximum:

A solution of Kitol of known concentration is prepared in a UV-transparent solvent (the

specific solvent used for the reported λmax of 290 nm is not consistently specified in the

literature, though chloroform was used for optical rotation measurements).

A UV-Vis spectrophotometer is blanked using the pure solvent.

The absorbance of the Kitol solution is measured over a range of wavelengths (e.g., 200-

400 nm).

The wavelength at which maximum absorbance occurs (λmax) is identified.

Mass Spectrometry
The structure of Kitol was investigated using mass spectrometry. A general procedure would

be:

The Kitol sample is introduced into the ion source of the mass spectrometer. The study by

Giannotti et al. (1966) utilized an A.E.I. MS9 mass spectrometer.

The sample is ionized.

The resulting ions are separated based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum. The base peak

observed for Kitol was at m/e 286, corresponding to the mass of Vitamin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy was instrumental in elucidating the structure of Kitol. A typical protocol for

¹H NMR would involve:

Dissolving a small amount of the Kitol sample in a suitable deuterated solvent.

Placing the solution in an NMR tube.

Acquiring the NMR spectrum using a spectrometer. The spectrum of perhydrokitol diacetate

was noted to show the presence of two acetyl methyl groups and acetoxymethylenes,

confirming the primary nature of the alcohol groups in Kitol.

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the characterization of Kitol crystals

based on the discussed experimental protocols.
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Caption: Workflow for the isolation and characterization of Kitol crystals.
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Conclusion
Kitol is a historically significant natural product with well-defined chemical and some physical

properties. This guide provides a consolidated resource of its known characteristics, including

its molecular formula, molecular weight, melting point, and spectroscopic data. However, a

notable gap in the scientific literature is the absence of detailed crystallographic information.

The provided experimental protocols and workflow are intended to guide researchers in the

analysis of Kitol or similar crystalline compounds. Future research involving single-crystal X-

ray diffraction would be invaluable in completing the physical characterization of this intriguing

provitamin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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